Cas no 478078-52-3 ((E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE)

• Product Name: (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE
• CAS No: 478078-52-3
• MF: C₂₀H₁₈BrClN₂O₃
• MW: 449.725523471832
• CID: 5264879
• Update Time: 2025-10-28

(E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE
• (2E)-3-(6-bromo-2H-1,3-benzodioxol-5-yl)-1-[4-(4-chlorophenyl)piperazin-1-yl]prop-2-en-1-one
• (E)-3-(6-bromo-1,3-benzodioxol-5-yl)-1-[4-(4-chlorophenyl)piperazin-1-yl]prop-2-en-1-one

• Inchi： 1S/C20H18BrClN2O3/c21-17-12-19-18(26-13-27-19)11-14(17)1-6-20(25)24-9-7-23(8-10-24)16-4-2-15(22)3-5-16/h1-6,11-12H,7-10,13H2/b6-1+
• InChI Key： VTDHNDLERLZHND-LZCJLJQNSA-N
• SMILES： BrC1C=C2C(=CC=1/C=C/C(N1CCN(C3C=CC(=CC=3)Cl)CC1)=O)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 547
• XLogP3: 4.5
• Topological Polar Surface Area: 42

Additional information on (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE

Chemical Profile of (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE (CAS No 478078-52-3)

The compound (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE, identified by its CAS number 478078-52-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a benzodioxol ring system and a piperazine moiety, makes this compound a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and structural versatility. The benzodioxol scaffold, commonly known as the phthalide core, is well-documented for its role in various pharmacological frameworks. Specifically, derivatives of this scaffold have been investigated for their potential antimicrobial, anti-inflammatory, and analgesic properties. The incorporation of a bromo substituent at the 6-position of the benzodioxol ring enhances the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets.

The second key structural component, the piperazine moiety, is another pharmacophore that has been extensively studied in drug design. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them valuable in the development of central nervous system (CNS) drugs. In particular, piperazine-based compounds have shown promise in treating conditions such as depression, anxiety, and epilepsy. The combination of these two motifs in (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE suggests a multifaceted pharmacological profile that warrants further investigation.

The presence of a chlorophenyl group at the 4-position of the piperazine ring adds another layer of complexity to the molecule's structure. Chlorophenyl substituents are often incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability. This particular substitution pattern has been explored in various therapeutic areas, including antipsychotics and antihistamines. The interplay between these different functional groups within the molecule likely contributes to its unique chemical and biological properties.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. By systematically modifying key structural features, chemists can optimize biological activity while minimizing adverse effects. The compound (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE exemplifies this approach, with each functional group contributing to its overall pharmacological profile. Computational modeling and high-throughput screening techniques are being employed to further elucidate its potential as a lead compound for new therapeutics.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for further development. These properties include solubility, lipophilicity, and metabolic stability—parameters that are critical for determining a drug's bioavailability and efficacy. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like this one, facilitating their entry into preclinical studies.

Preclinical studies have already begun to explore the biological activity of derivatives similar to (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE. Initial findings suggest that these compounds may exhibit potent activity against various disease targets. For instance, some derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways or modulating receptor interactions relevant to CNS disorders. These preliminary results underscore the potential of this molecular framework as a basis for developing novel therapeutic agents.

The benzodioxol-piperazine hybrid structure is particularly intriguing because it combines elements from two well-established pharmacological classes. This dual functionality could lead to synergistic effects when used in combination therapies or provide a unique mechanism of action compared to existing drugs. As such, this compound represents an exciting area for future research and development within the pharmaceutical industry.

Looking ahead, the continued exploration of molecules like (E)-3-(6-BROMO-1,3-BENZODIOXOL-5-YL)-1-[4-(4-CHLOROPHENYL)PIPERAZINO]-2-PROPEN-1-ONE holds promise for addressing unmet medical needs across multiple therapeutic areas. Advances in synthetic methodologies and computational biology will further accelerate the discovery process by enabling more targeted and efficient drug design strategies. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.